Cas no 23662-47-7 (4-amino-2-cyclopropylpyrimidine-5-carbonitrile)

• Product Name: 4-amino-2-cyclopropylpyrimidine-5-carbonitrile
• CAS No: 23662-47-7
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD11054237
• CID: 239990
• PubChem ID: 45122224
• Update Time: 2025-04-24

4-amino-2-cyclopropylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,4-amino-2-cyclopropyl-
• 4-amino-2-cyclopropylpyrimidine-5-carbonitrile

• MDL： MFCD11054237
• Inchi： 1S/C8H8N4/c9-3-6-4-11-8(5-1-2-5)12-7(6)10/h4-5H,1-2H2,(H2,10,11,12)
• InChI Key： IQZSBEYDPXQSNV-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C=NC=1C1CC1)N

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• PSA: 75.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-amino-2-cyclopropylpyrimidine-5-carbonitrile

5-Pyrimidinecarbonitrile,4-amino-2-cyclopropyl-

5-Pyrimidinecarbonitrile,4-amino-2-cyclopropyl- (CAS No. 23662-47-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the pyrimidine family of heterocyclic compounds, which are well-known for their versatile chemical properties and biological activities. The structure of this compound is characterized by a pyrimidine ring system with a cyano group at position 5, an amino group at position 4, and a cyclopropyl substituent at position 2. These functional groups contribute to its unique reactivity and selectivity in various chemical reactions.

The synthesis of 5-Pyrimidinecarbonitrile,4-amino-2-cyclopropyl- involves a series of sophisticated organic transformations. Recent advancements in catalytic methods have enabled the efficient construction of this compound through a combination of cross-coupling reactions and selective functional group transformations. For instance, researchers have employed palladium-catalyzed Suzuki-Miyaura couplings to introduce the cyclopropyl group at position 2, followed by nucleophilic substitution reactions to install the amino and cyano functionalities. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-end applications.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrimidine core is a common motif in many bioactive molecules, including antiviral agents, anticancer drugs, and kinase inhibitors. The presence of an amino group at position 4 provides a site for further functionalization, enabling the creation of diverse bioisosteres with tailored pharmacokinetic profiles. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several disease-associated enzymes, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its role in drug discovery, 5-Pyrimidinecarbonitrile,4-amino-2-cyclopropyl- has also found applications in materials science. The cyano group at position 5 imparts strong electron-withdrawing properties to the molecule, making it an attractive candidate for use in organic electronics. Researchers have explored its utility as a component in light-emitting diodes (LEDs) and field-effect transistors (FETs), where it contributes to enhanced charge transport properties. Furthermore, the cyclopropyl substituent at position 2 introduces steric hindrance into the molecule, which can be exploited to control molecular packing in crystalline solids—a critical factor for optimizing electronic device performance.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles have been incorporated into its production processes, including the use of renewable feedstocks and energy-efficient reaction conditions. For example, solvent-free reaction techniques have been employed to reduce waste generation during the synthesis steps. These efforts align with global sustainability goals while ensuring that the compound remains accessible for both academic research and industrial applications.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications while improving its synthetic accessibility. Collaborative efforts between chemists and biologists are exploring new ways to harness its unique properties in areas such as gene editing tools and nanotechnology-based drug delivery systems. The integration of computational chemistry tools with experimental studies is also paving the way for rational design strategies that can accelerate the discovery of novel functionalities.

In conclusion, 5-Pyrimidinecarbonitrile,4-amino-2-cyclopropyl- (CAS No. 23662-47-7) stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its distinctive structure endows it with exceptional chemical reactivity and biological activity, making it an indispensable tool for modern scientific research and industrial innovation.